N-butyl-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide
Overview
Description
N-butyl-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide, also known as BOA-N-butyl, is a synthetic compound that has been widely used in scientific research for its unique chemical properties. This compound belongs to the benzothiazole family and is commonly used as a tool for investigating biological processes, particularly in the field of biochemistry and molecular biology.
Mechanism of Action
The mechanism of action of N-butyl-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide involves the covalent modification of the active site of PTPs, resulting in the inhibition of their enzymatic activity. This compound contains an electrophilic carbonyl group that reacts with the active site cysteine residue of PTPs, forming a covalent adduct that blocks the catalytic activity of the enzyme.
Biochemical and Physiological Effects:
N-butyl-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide has been shown to have a range of biochemical and physiological effects, including the modulation of insulin signaling, glucose metabolism, and immune function. Inhibition of PTP1B by this compound has been shown to enhance insulin sensitivity and improve glucose homeostasis in animal models of type 2 diabetes. Additionally, N-butyl-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide has been shown to modulate immune function by inhibiting the activity of T-cell protein tyrosine phosphatase (TCPTP), which is a negative regulator of T-cell activation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-butyl-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide in lab experiments is its high selectivity for PTPs, which allows for the specific modulation of cellular signaling pathways. Additionally, this compound is relatively stable and can be easily synthesized in large quantities. However, one limitation of using N-butyl-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide is its potential for off-target effects, as it may also inhibit other cysteine-containing enzymes. Additionally, the covalent modification of PTPs by this compound may lead to irreversible inhibition, which may limit its utility in certain experimental settings.
Future Directions
There are several future directions for the use of N-butyl-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide in scientific research. One potential application is in the development of novel therapeutics for the treatment of type 2 diabetes and other metabolic disorders. Additionally, this compound may have potential as a tool for investigating the role of PTPs in cancer development and progression. Further studies are needed to better understand the mechanisms of action and potential off-target effects of N-butyl-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide, as well as its utility in different experimental settings.
Scientific Research Applications
N-butyl-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide has been used extensively in scientific research due to its ability to selectively inhibit the activity of protein tyrosine phosphatases (PTPs), which are enzymes that play a critical role in regulating cellular signaling pathways. This compound has been shown to have potent inhibitory activity against several PTPs, including PTP1B, which is a key regulator of insulin signaling and glucose metabolism.
properties
IUPAC Name |
N-butyl-2-(2-oxo-1,3-benzothiazol-3-yl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O2S/c1-2-3-8-14-12(16)9-15-10-6-4-5-7-11(10)18-13(15)17/h4-7H,2-3,8-9H2,1H3,(H,14,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNKSWDGIKWLLRL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)CN1C2=CC=CC=C2SC1=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-butyl-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.